Cas no 698353-43-4 (Bicyclo[2.2.1]heptane-2,5-diamine, (1R,2R,4R,5R)- (9CI))

• Product Name: Bicyclo[2.2.1]heptane-2,5-diamine, (1R,2R,4R,5R)- (9CI)
• CAS No: 698353-43-4
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 974294
• PubChem ID: 21580187
• Update Time: 2025-07-20

Bicyclo[2.2.1]heptane-2,5-diamine, (1R,2R,4R,5R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,5-diamine, (1R,2R,4R,5R)- (9CI)
• EN300-7352785
• (1R,2R,4R,5R)-Bicyclo[2.2.1]heptane-2,5-diamine
• 698353-43-4
• rac-(1R,2R,4R,5R)-bicyclo[2.2.1]heptane-2,5-diamine

• Inchi： 1S/C7H14N2/c8-6-2-4-1-5(6)3-7(4)9/h4-7H,1-3,8-9H2/t4-,5-,6-,7-/m1/s1
• InChI Key： KVMMOSKKPJEDNG-DBRKOABJSA-N
• SMILES： N[C@@H]1C[C@@H]2[C@@H](C[C@H]1C2)N

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on Bicyclo[2.2.1]heptane-2,5-diamine, (1R,2R,4R,5R)- (9CI)

Comprehensive Overview of Bicyclo[2.2.1]heptane-2,5-diamine, (1R,2R,4R,5R)- (9CI) (CAS No. 698353-43-4)

Bicyclo[2.2.1]heptane-2,5-diamine, (1R,2R,4R,5R)- (9CI), with the CAS registry number 698353-43-4, is a chiral bicyclic diamine compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This structurally unique molecule features a rigid bicyclo[2.2.1]heptane framework, which imparts exceptional stereochemical control in asymmetric catalysis and drug design. Researchers and industries are increasingly exploring its potential due to its ability to serve as a versatile building block for complex molecular architectures.

The stereochemistry of (1R,2R,4R,5R)-Bicyclo[2.2.1]heptane-2,5-diamine is a critical aspect of its functionality. The 1R,2R,4R,5R configuration ensures high enantioselectivity in reactions, making it invaluable for synthesizing optically active compounds. This property aligns with the growing demand for chiral auxiliaries in pharmaceutical development, where enantiopurity is often a regulatory requirement. Recent studies highlight its role in creating novel ligands for transition-metal catalysts, addressing the need for sustainable and efficient synthetic methodologies.

In the context of current scientific trends, Bicyclo[2.2.1]heptane-2,5-diamine derivatives are being investigated for applications in green chemistry. The compound’s rigid structure minimizes conformational flexibility, reducing energy barriers in catalytic cycles—a feature highly sought after in energy-efficient processes. Additionally, its compatibility with bio-based solvents aligns with the global shift toward environmentally friendly synthesis. These attributes make it a topic of interest in academic publications and patent filings, particularly in areas like CO2 utilization and renewable feedstock conversion.

From a commercial perspective, the supply chain for CAS No. 698353-43-4 is evolving to meet the demands of diverse industries. Custom synthesis providers and specialty chemical manufacturers are scaling up production to support drug discovery programs and advanced material research. Analytical techniques such as HPLC and chiral chromatography are routinely employed to ensure the compound’s purity, reflecting the stringent quality standards of end-users. Furthermore, computational modeling studies are leveraging its molecular properties to predict new applications, bridging the gap between theoretical and experimental chemistry.

The safety profile and handling guidelines for (1R,2R,4R,5R)-Bicyclo[2.2.1]heptane-2,5-diamine are well-documented, emphasizing its stability under standard laboratory conditions. While not classified as hazardous, proper storage in inert atmospheres is recommended to preserve its stereochemical integrity. This practical aspect, combined with its synthetic utility, positions it as a reliable choice for industrial and academic researchers alike.

Looking ahead, the compound’s potential in peptide mimetics and supramolecular chemistry is under active exploration. Its ability to mimic natural product scaffolds opens doors for designing bioactive molecules with enhanced selectivity. As the scientific community continues to prioritize structure-activity relationships (SAR), this diamine’s role in medicinal chemistry is expected to expand, particularly in targeting protein-protein interactions and enzyme inhibition.

In summary, Bicyclo[2.2.1]heptane-2,5-diamine, (1R,2R,4R,5R)- (9CI) represents a fusion of structural elegance and functional versatility. Its applications span from asymmetric synthesis to sustainable technology development, making it a compound of enduring relevance. As research progresses, its impact on cutting-edge scientific endeavors will likely grow, solidifying its place in the toolkit of modern chemists.